Cas no 118158-91-1 (3-(Methylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine)

• Product Name: 3-(Methylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine
• CAS No: 118158-91-1
• MF: C₇H₈N₄S₂
• MW: 212.295217514038
• MDL: MFCD01465907
• CID: 1074500
• PubChem ID: 2767895
• Update Time: 2025-04-20

3-(Methylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)-5-(2-thienyl)-4H-1,2,4-triazol-4-amine
• 3-METHYLSULFANYL-5-THIOPHEN-2-YL-[1,2,4]TRIAZOL-4-YLAMINE
• 11P-374S
• AKOS B024901
• AKOS TOT-1097
• ART-CHEM-BB B024901
• 3-(methylthio)-5-(2-thienyl)-1,2,4-triazol-4-amine
• 3-methylsulfanyl-5-(2-thienyl)-1,2,4-triazol-4-amine
• 3-(methylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine
• [3-(methylthio)-5-(2-thienyl)-1,2,4-triazol-4-yl]amine
• AKOS000314478
• 118158-91-1
• MFCD01465907
• BBL012975
• EN300-230272
• 3-methylsulfanyl-5-thiophen-2-yl-1,2,4-triazol-4-amine
• 3-(methylthio)-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• STK347882
• CS-0303944
• 3-(methylsulfanyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
• 3-(methylsulfanyl)-5-(2-thienyl)-4h-1,2,4-triazol-4-amine
• ALBB-021553
• 4H-1,2,4-Triazol-4-amine, 3-(methylthio)-5-(2-thienyl)-
• 3-(METHYLSULFANYL)-5-(THIOPHEN-2-YL)-1,2,4-TRIAZOL-4-AMINE
• ZINC02380246
• 3-(Methylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine

• MDL： MFCD01465907
• Inchi： 1S/C7H8N4S2/c1-12-7-10-9-6(11(7)8)5-3-2-4-13-5/h2-4H,8H2,1H3
• InChI Key： JARRFYGBVYHOMW-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NN=C(N1N)SC

Computed Properties

• Exact Mass: 212.01924
• Monoisotopic Mass: 212.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 456.8±37.0 °C at 760 mmHg
• Flash Point: 230.1±26.5 °C
• PSA: 56.73
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(Methylthio)-5-thien-2-yl-4H-1,2,4-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)